Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate

Specification

• CAS No.: 1196-90-3
• Molecular Formula: C7H8BrNO2
• Molecular Weight: 218.05 g/mol
• IUPAC Name: methyl 4-bromo-1-methylpyrrole-2-carboxylate
• Standard InChI: InChI=1S/C7H8BrNO2/c1-9-4-5(8)3-6(9)7(10)11-2/h3-4H,1-2H3
• Standard InChI Key: XYZFZMSLKMPMGW-UHFFFAOYSA-N
• SMILES: CN1C=C(C=C1C(=O)OC)Br
• Canonical SMILES: CN1C=C(C=C1C(=O)OC)Br

Introduction

Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate is a synthetic organic compound with the chemical formula C7H8BrNO2 and a molecular weight of 218.05 g/mol. It is a derivative of pyrrole, a five-membered heterocyclic ring containing nitrogen, which is widely found in natural products and pharmaceuticals. This compound is of interest due to its potential applications in organic synthesis and its structural similarity to biologically active molecules.

Synthesis and Preparation

The synthesis of Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate typically involves the reaction of a pyrrole derivative with appropriate reagents to introduce the bromo and methyl ester functionalities. While specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds are often prepared through reactions involving sodium methoxide or other strong bases in methanol.

Applications and Future Directions

While Methyl 4-bromo-1-methyl-1H-pyrrole-2-carboxylate itself may not have been extensively studied for specific applications, its structural features make it a candidate for further modification and exploration in medicinal chemistry. The presence of a bromine atom allows for potential substitution reactions to introduce other functional groups, which could enhance its biological activity.